Cas no 1704025-74-0 (2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride
• CAS No: 1704025-74-0
• MF: C₇H₁₃ClO₃S
• MW: 212.694320440292
• CID: 6039790
• PubChem ID: 103558701
• Update Time: 2025-05-24

2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride
• EN300-1120497
• 1704025-74-0

• Inchi： 1S/C7H13ClO3S/c1-11-7(3-2-4-7)5-6-12(8,9)10/h2-6H2,1H3
• InChI Key： JVWWBOUBDSHAKP-UHFFFAOYSA-N
• SMILES： ClS(CCC1(CCC1)OC)(=O)=O

Computed Properties

• Exact Mass: 212.0273931g/mol
• Monoisotopic Mass: 212.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride

Recent Advances in the Application of 2-(1-Methoxycyclobutyl)ethane-1-sulfonyl Chloride (CAS: 1704025-74-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride (CAS: 1704025-74-0) has recently emerged as a versatile reagent in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, characterized by its unique cyclobutyl methoxy moiety, has demonstrated significant potential in the synthesis of bioactive molecules and as a key intermediate in drug discovery. Recent studies have highlighted its utility in the development of covalent inhibitors, proteolysis-targeting chimeras (PROTACs), and other targeted therapeutic agents.

One of the most notable applications of 2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride is its role in the synthesis of covalent inhibitors targeting cysteine residues in proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of irreversible kinase inhibitors, where the sulfonyl chloride group selectively reacts with nucleophilic cysteine residues in the ATP-binding pocket of target kinases. The methoxycyclobutyl moiety was found to enhance the pharmacokinetic properties of the resulting inhibitors, improving their metabolic stability and oral bioavailability.

In the field of targeted protein degradation, researchers have utilized 2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride as a linker in PROTAC design. A recent Nature Chemical Biology publication (2024) described its use in creating heterobifunctional molecules that effectively degrade oncogenic proteins. The compound's balanced hydrophobicity and appropriate linker length were shown to be critical for maintaining the optimal distance between the E3 ligase binder and the target protein, a key factor in PROTAC efficiency.

The synthetic versatility of 2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride has also been demonstrated in peptide and protein modification. A 2023 ACS Chemical Biology report detailed its application in site-selective protein conjugation, where it showed superior reactivity compared to traditional sulfonyl chlorides while maintaining excellent selectivity for cysteine residues. This property makes it particularly valuable for the development of antibody-drug conjugates (ADCs) and other bioconjugation applications.

From a safety and handling perspective, recent studies have investigated the stability and storage conditions of 2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride. While it maintains good stability under anhydrous conditions at low temperatures, researchers recommend using freshly prepared solutions for optimal reactivity in synthetic applications. Several pharmaceutical companies have included this compound in their screening libraries, recognizing its potential for generating novel chemotypes in drug discovery programs.

Looking forward, the unique structural features of 2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride continue to inspire innovative applications in chemical biology. Ongoing research is exploring its use in the development of covalent protein degraders, activity-based probes for enzyme profiling, and as a building block for DNA-encoded libraries. As the understanding of its reactivity profile and biological applications expands, this compound is poised to play an increasingly important role in medicinal chemistry and chemical biology research.